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These application notes provide a comprehensive overview of the use of methotrexate
hydrate (MTX), a cornerstone therapy for moderate-to-severe psoriasis, in preclinical research
models.[1][2] Detailed protocols for common in vivo and in vitro models are presented, along
with its established mechanisms of action and expected quantitative outcomes. This document
is intended to guide researchers in designing and executing studies to evaluate novel anti-
psoriatic agents or to further elucidate the pathophysiology of psoriasis.

Mechanism of Action of Methotrexate in Psoriasis

Methotrexate, a folic acid antagonist, exerts its therapeutic effects in psoriasis through a
combination of anti-proliferative, anti-inflammatory, and immunosuppressive activities.[1] While
traditionally known for its inhibition of dihydrofolate reductase (DHFR), which is crucial for DNA
synthesis and cell proliferation, its efficacy in psoriasis is also attributed to its
immunomodulatory effects.[1][3][4]

Key mechanisms include:
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« Inhibition of Keratinocyte Proliferation: By interfering with DNA synthesis, MTX limits the
excessive growth of keratinocytes, a hallmark of psoriatic lesions.[1][5]

e Immunosuppression: MTX promotes the apoptosis of activated T cells and inhibits the
chemotaxis of neutrophils, key immune cells involved in psoriatic inflammation.[1][6]

e Modulation of Inflammatory Pathways: MTX has been shown to decrease the production of
pro-inflammatory cytokines such as TNF-a and IL-1.[1] It also interferes with the IL-23/IL-17
inflammatory axis, a central pathway in psoriasis pathogenesis.[7][8][9][10] There is also
evidence suggesting its role in inhibiting the Janus kinase-signal transducer and activator of
transcription (JAK-STAT) pathway.[3][11] A more recently identified mechanism involves the
inhibition of the muropeptide transporter SLC46A2, which is involved in NOD1 activation in
keratinocytes.[12]

Quantitative Data from Preclinical Psoriasis Models

The following tables summarize the quantitative effects of methotrexate in widely used
psoriasis research models.

Table 1: Efficacy of Methotrexate in the Imiquimod (IMQ)-Induced Psoriasis Mouse Model

Vehicle
Methotrexate Percentage
Parameter Control (IMQ Reference
Treatment Improvement

only)
Cumulative PASI

10.5+0.8 45+0.5 ~57% [13]
Score
Epidermal

_ 120 + 15 50 £ 10 ~58% [14]

Thickness (um)
TNF-a Levels

250 + 30 120 + 20 ~52% [14]
(pg/mL)
IL-17 Levels

800 + 100 350 + 50 ~56% [15]
(pg/mL)
PCNA Positive

85+ 10 305 ~65% [13]
Cells (%)
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Data are presented as mean + standard deviation and represent typical outcomes.

Table 2: In Vitro Effects of Methotrexate on HaCaT Keratinocytes

Methotrexate Percentage
Parameter Control Reference
(1 pg/mL) Change
Cell Proliferation Reduced Significant
100% _ . _ [16]
(CFSE Assay) Proliferation Reduction
Apoptosis o
_ _ Increased Significant
(Annexin V Baseline ) [16]
o Apoptosis Increase
Staining)
Cell Viability o
] Trend towards Not statistically
(Resazurin 100% ) o [16]
reduction significant
Assay)
Reduced o
G2/M Phase of ) Significant
Baseline percentage of ) [16]
Cell Cycle Reduction
cells
Reduced o
S Phase of Cell ) Significant
Baseline percentage of ) [16]
Cycle I Reduction
cells

Experimental Protocols
In Vivo Model: Imiquimod (IMQ)-Induced Psoriasis-Like
Dermatitis in Mice

This is a widely used and robust model that recapitulates many of the histological and
inflammatory features of human plaque psoriasis.[17][18][19]

Materials:
e BALB/c or C57BL/6 mice (8-10 weeks old)

e Imiquimod cream (5%)
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o Methotrexate hydrate (for injection or oral gavage)

» Calipers for measuring skin thickness

e Scoring system for Psoriasis Area and Severity Index (PASI)
Protocol:

e Acclimatization: House mice in a controlled environment for at least one week before the
experiment.

» Hair Removal: Anesthetize the mice and shave a defined area on the dorsal skin. Apply a
depilatory cream for complete hair removal and gently wipe clean. Allow the skin to recover
for 24 hours.

 Induction of Psoriasis-like Lesions: Apply a daily topical dose of 62.5 mg of 5% imiquimod
cream to the shaved dorsal skin and sometimes the ear for 5-7 consecutive days.[17][18]

e Methotrexate Administration:
o Route: Methotrexate can be administered via intraperitoneal (i.p.) injection or oral gavage.

o Dose: Acommon dose is 1 mg/kg, administered daily, starting from the first day of IMQ
application.[13][20]

o Vehicle Control: The control group should receive the vehicle used to dissolve the
methotrexate.

e Monitoring and Evaluation:

o Daily Scoring: Assess the severity of the skin inflammation daily using a modified Psoriasis
Area and Severity Index (PASI). Score erythema, scaling, and thickness on a scale of O to
4 (0: none, 1: slight, 2: moderate, 3: marked, 4: very marked). The cumulative score
represents the overall severity.[20]

o Skin Thickness: Measure the thickness of the dorsal skin daily using calipers.

» Endpoint Analysis (Day 7 or 8):
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o Sample Collection: Euthanize the mice and collect dorsal skin tissue and blood samples.

o Histology: Fix skin samples in formalin, embed in paraffin, and stain with Hematoxylin and
Eosin (H&E) to assess epidermal thickness (acanthosis) and inflammatory cell infiltration.

o Immunohistochemistry: Stain skin sections for proliferation markers (e.g., Ki67, PCNA)
and immune cell markers.[13]

o Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., TNF-aq, IL-17,
IL-23) in skin homogenates or serum using ELISA or multiplex assays.

o Gene Expression: Extract RNA from skin tissue to analyze the expression of relevant
genes by gRT-PCR.

In Vitro Model: Methotrexate Treatment of HaCaT
Keratinocytes

HaCaT cells, a spontaneously immortalized human keratinocyte cell line, are a valuable tool for
studying the direct effects of compounds on keratinocyte proliferation and apoptosis.[21]

Materials:
o HaCaT keratinocytes

e Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum
(FBS) and 1% penicillin-streptomycin

* Methotrexate hydrate
o Cell proliferation assay kit (e.g., CFSE, BrdU)
e Apoptosis detection kit (e.g., Annexin V-FITC/Propidium lodide)

o Flow cytometer

96-well plates for viability assays

Protocol:
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e Cell Culture: Culture HaCaT cells in complete DMEM at 37°C in a humidified atmosphere
with 5% CO2.

o Seeding: Seed HaCaT cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates)
and allow them to adhere overnight.

o Methotrexate Treatment;

o Prepare a stock solution of methotrexate hydrate in a suitable solvent (e.g., DMSO or
sterile water).

o Treat the cells with varying concentrations of methotrexate (e.g., 0.1, 1, and 10 pug/mL) for
24-72 hours.[16] Include a vehicle-treated control group.

e Analysis of Cell Proliferation:

o CFSE Staining: Stain cells with Carboxyfluorescein succinimidyl ester (CFSE) before
treatment. After the treatment period, harvest the cells and analyze the dilution of CFSE
fluorescence by flow cytometry. Each peak of reduced fluorescence represents a cell
division.

e Analysis of Apoptosis:

o Annexin V/PI Staining: After treatment, harvest the cells and stain with Annexin V-FITC
and Propidium lodide (PI) according to the manufacturer's protocol. Analyze the stained
cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and
necrotic cells.[16]

e Analysis of Cell Cycle:

o After treatment, fix the cells in ethanol and stain with a DNA-binding dye (e.g., propidium
iodide) containing RNase. Analyze the DNA content by flow cytometry to determine the
percentage of cells in the GO/G1, S, and G2/M phases of the cell cycle.[16]

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Mechanism of Action of Methotrexate in Psoriasis.
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Caption: Workflow for the Imiquimod-Induced Psoriasis Mouse Model.
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Caption: Workflow for In Vitro Studies with Methotrexate on HaCaT Cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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